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Compound of Interest

Compound Name:
(3-Amino-2-

methylphenyl)methanol

Cat. No.: B104730 Get Quote

An In-depth Technical Guide to 3-Amino-2-
methylbenzyl alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and potential therapeutic relevance of 3-Amino-2-methylbenzyl alcohol.

The information is intended to support research and development activities in the fields of

medicinal chemistry and drug discovery.

Core Compound Information
3-Amino-2-methylbenzyl alcohol, with the CAS number 83647-42-1, is an aromatic amino

alcohol.[1][2][3] Its chemical structure consists of a benzyl alcohol core substituted with an

amino group at the 3-position and a methyl group at the 2-position. This compound serves as a

valuable building block in organic synthesis.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Amino-2-methylbenzyl alcohol is

presented in the table below. The data is compiled from various chemical suppliers and

databases.
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Property Value Source

CAS Number 83647-42-1 [1][2][3][4]

Molecular Formula C₈H₁₁NO [2]

Molecular Weight 137.18 g/mol [2][3][4]

Appearance
Off-white to light orange/purple

powder
[5]

Melting Point 106-108 °C (lit.) [4]

Boiling Point (Predicted) 300.8 ± 27.0 °C [5]

Density (Predicted) 1.126 ± 0.06 g/cm³ [5]

pKa (Predicted) 14.53 ± 0.10 [5]

Solubility
Information not readily

available

Storage
Keep in a dark place, sealed in

dry, room temperature.[5]
[5]

Spectral Data
While a dedicated spectrum for 3-Amino-2-methylbenzyl alcohol is not publicly available,

spectral data for related compounds can provide insights into expected peak characteristics.

Synthesis and Experimental Protocols
A plausible and documented synthetic route to 3-Amino-2-methylbenzyl alcohol involves a two-

step process starting from 2-methyl-3-nitrobenzoic acid. The first step is the reduction of the

nitro group to an amino group to form 3-amino-2-methylbenzoic acid, followed by the reduction

of the carboxylic acid to the corresponding alcohol.

Step 1: Synthesis of 3-Amino-2-methylbenzoic acid
Experimental Protocol:
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This protocol is adapted from the synthesis of 3-amino-2-methylbenzoic acid from 2-methyl-3-

nitrobenzoic acid.

Materials:

2-methyl-3-nitrobenzoic acid (2 g, 12.12 mmol)

Ethyl acetate

5% Palladium on carbon (Pd/C) catalyst (0.10 g)

Hydrogen gas

Two-necked round-bottomed flask

Magnetic stirrer

Hydrogen balloon

Procedure:

Dissolve 2-methyl-3-nitrobenzoic acid in ethyl acetate in a two-necked round-bottomed flask.

Add the 5% Pd/C catalyst to the solution.

Stir the reaction mixture under a hydrogen atmosphere (using a hydrogen balloon) for 15

hours.

Upon completion of the reaction, remove the solvent by distillation under reduced pressure

to obtain the crude product.

The crude product can be purified by column chromatography (silica gel 60-120 mesh, using

dichloromethane and ethanol (v/v, 99.5:0.5) as the eluent) to yield a pure white solid of 3-

amino-2-methylbenzoic acid.

Step 2: Synthesis of 3-Amino-2-methylbenzyl alcohol
Proposed Experimental Protocol:
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This proposed protocol is based on the standard chemical reduction of a carboxylic acid to an

alcohol using lithium aluminum hydride (LiAlH₄).

Materials:

3-amino-2-methylbenzoic acid

Anhydrous tetrahydrofuran (THF)

Lithium aluminum hydride (LiAlH₄)

Round-bottomed flask

Magnetic stirrer

Reflux condenser

Dropping funnel

Ice bath

Sodium sulfate solution (saturated)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Anhydrous magnesium sulfate

Procedure:

In a dry round-bottomed flask under an inert atmosphere (e.g., nitrogen or argon), suspend

LiAlH₄ in anhydrous THF.

Cool the suspension in an ice bath.

Dissolve 3-amino-2-methylbenzoic acid in anhydrous THF and add it dropwise to the LiAlH₄

suspension via a dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for several hours until the reaction is complete (monitored by TLC).
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Cool the reaction mixture in an ice bath and cautiously quench the excess LiAlH₄ by the

dropwise addition of water, followed by a saturated sodium sulfate solution.

Filter the resulting precipitate and wash it with THF or another suitable organic solvent.

Combine the filtrate and the washings, and extract the aqueous layer with an organic

solvent.

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to yield 3-Amino-2-methylbenzyl alcohol.

Further purification can be achieved by recrystallization or column chromatography if

necessary.

Biological Relevance and Signaling Pathways
3-Amino-2-methylbenzyl alcohol serves as a key intermediate in the synthesis of

triarylsulfonamides, a class of compounds identified as novel anti-inflammatory agents.[1]

These triarylsulfonamides have been shown to act by inhibiting RANKL and TNFα signaling.[4]

RANKL and TNFα Signaling in Inflammation:

Receptor Activator of Nuclear Factor Kappa-B Ligand (RANKL) is a key cytokine in bone

metabolism and is also involved in inflammatory processes.

Tumor Necrosis Factor-alpha (TNFα) is a pro-inflammatory cytokine that plays a central role

in the pathogenesis of a wide range of inflammatory diseases.

The inhibition of these signaling pathways by triarylsulfonamides derived from 3-Amino-2-

methylbenzyl alcohol highlights the potential of this chemical scaffold in the development of

new anti-inflammatory therapies.

Synthetic and Signaling Pathway Diagram
The following diagram illustrates the synthetic utility of 3-Amino-2-methylbenzyl alcohol as a

precursor to anti-inflammatory triarylsulfonamides and the subsequent inhibition of the pro-

inflammatory RANKL and TNFα signaling pathways.
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Synthetic Utility and Anti-inflammatory Mechanism

Synthesis of Anti-inflammatory Agents

Inhibition of Pro-inflammatory Signaling

3-Amino-2-methylbenzyl alcohol TriarylsulfonamidesChemical Synthesis
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Caption: Synthetic pathway from 3-Amino-2-methylbenzyl alcohol and its inhibitory action.

Safety Information
3-Amino-2-methylbenzyl alcohol is classified as causing skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335). Appropriate personal protective

equipment (PPE), such as gloves, eye protection, and a dust mask, should be worn when

handling this compound.[4] For detailed safety information, please refer to the Safety Data

Sheet (SDS) provided by the supplier.

Conclusion
3-Amino-2-methylbenzyl alcohol is a valuable chemical intermediate with demonstrated utility in

the synthesis of novel anti-inflammatory agents. The triarylsulfonamides derived from this

compound show promise as inhibitors of RANKL and TNFα signaling pathways. This technical

guide provides essential data and protocols to facilitate further research and development of

new therapeutics based on this chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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